
endocrine disruption potential oleate esters

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Butoxyethyl oleate

CAS No.: 109-39-7

Cat. No.: S1511955
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Endocrine Disruption Assessment Framework

For objective comparison, you should evaluate products against established scientific and regulatory criteria.

The European Chemicals Agency (ECHA) provides a structured process for this assessment [1].
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The assessment requires conclusive evidence for an adverse effect and an endocrine-related mode of

action [1]. ECHA maintains an Endocrine Disruptor assessment list where substances are evaluated, but

inclusion does not automatically mean a substance is confirmed as an endocrine disruptor; some are found to

not have endocrine-disrupting properties [1].
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Oleate Esters: Properties and Applications

Oleate esters are widely used in industry. The table below summarizes their key aspects, though available

search results do not provide endocrine disruption data.

Property/Type Description & Common Uses Key Market Points

General
Properties [2] [3]

Esters derived from oleic acid; plant-based origins
(e.g., olive oil); biodegradable; low toxicity;

versatile emulsifying, surfactant, and conditioning
properties.

Methyl Oleate [2]
[4]

Component in biodiesel; studied for combustion
properties; used in cosmetics, personal care, and

food.

Dominant product type
(market value of USD 623.9
million in 2024) [2].

Ethyl Oleate [3] Used in pharmaceuticals (drug delivery), personal

care, and food; offers excellent stability.

Widely in demand (projected

market value of USD 942.8
million by 2034) [3].

Oleyl Oleate [5] A wax ester; known for superior lubrication
properties; used in cosmetics, personal care, and

high-performance lubricants.

Considered a plant-derived,
biodegradable alternative to

sperm whale oil [5].

| Primary Applications [2] [3] | Cosmetics & Personal Care: Skin and hair conditioning. Lubricants:

Industrial, automotive. Pharmaceuticals: Drug delivery systems. Food Industry: Emulsifiers. | The

cosmetics & personal care segment generated USD 538.6 million in 2024 [2]. |

Proposed Experimental Approach for Evaluation

Since specific data for oleate esters is lacking, here are standard experimental protocols you can use to

evaluate their endocrine disruption potential.

1. In Vitro Receptor Binding and Transactivation Assays These assays determine if a chemical can

interact with and activate hormone receptors.
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Methodology: Use cell lines (e.g., HEK293, MCF-7) engineered with plasmids containing the ligand-

binding domain of human estrogen receptor (ER), androgen receptor (AR), or thyroid receptor (TR)
linked to a reporter gene (e.g., luciferase).

Procedure:
Plate cells in phenol-red-free medium.

Expose to a concentration range of the oleate ester (e.g., 0.1 nM - 100 µM) and include controls
(vehicle, known agonist/antagonist).

Measure reporter gene activity after 24-48 hours.
Data Analysis: Calculate the concentration causing 50% of the maximal effect (EC50) for agonists,

or the concentration causing 50% inhibition (IC50) in the presence of a reference agonist for
antagonists.

2. In Vivo Rodent Uterotrophic Assay (for Estrogenic Effects) This in vivo assay detects estrogen-like

effects based on changes in uterine weight.

Methodology:

Use immature or ovariectomized female rats or mice.
Administer the oleate ester orally or subcutaneously for 3-5 days. Include a vehicle control

group and a group treated with a known estrogen (e.g., 17β-estradiol).
Euthanize animals 6-24 hours after the last treatment.

Endpoint Measurement:
Carefully dissect and weigh the uterus.

Calculate the absolute and relative (to body weight) uterine weight.
A statistically significant increase in uterine weight compared to the vehicle control indicates

estrogenic activity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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